Cas no 921103-96-0 (N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,4,5-trimethoxybenzamide)

• Product Name: N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,4,5-trimethoxybenzamide
• CAS No: 921103-96-0
• MF: C₁₈H₂₅N₅O₄
• MW: 375.422203779221
• CID: 6596148
• PubChem ID: 41568320
• Update Time: 2025-07-13

N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,4,5-trimethoxybenzamide
• 921103-96-0
• N-[(1-cyclohexyltetrazol-5-yl)methyl]-3,4,5-trimethoxybenzamide
• AKOS024625727
• N-[(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-3,4,5-trimethoxybenzamide
• F2070-1333
• N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-3,4,5-trimethoxybenzamide

• Inchi： 1S/C18H25N5O4/c1-25-14-9-12(10-15(26-2)17(14)27-3)18(24)19-11-16-20-21-22-23(16)13-7-5-4-6-8-13/h9-10,13H,4-8,11H2,1-3H3,(H,19,24)
• InChI Key： XREHGHOPESSDEX-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2CCCCC2)N=NN=1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 375.19065430g/mol
• Monoisotopic Mass: 375.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 100Ų

Additional information on N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,4,5-trimethoxybenzamide

Comprehensive Analysis of N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,4,5-trimethoxybenzamide (CAS No. 921103-96-0)

The compound N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,4,5-trimethoxybenzamide (CAS No. 921103-96-0) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This tetrazole-derived compound combines a cyclohexyl group with a trimethoxybenzamide moiety, creating a versatile scaffold for drug discovery and development. Researchers are particularly interested in its bioactive properties, which may include modulation of enzymatic activity or receptor binding.

In recent years, the demand for heterocyclic compounds like N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,4,5-trimethoxybenzamide has surged, driven by advancements in medicinal chemistry and the search for novel therapeutic agents. The tetrazole ring in this compound is a key feature, as it is known to mimic carboxylic acid groups, enhancing metabolic stability and bioavailability. This makes it a valuable candidate for drug design, particularly in targeting central nervous system (CNS) disorders or inflammatory pathways.

The trimethoxybenzamide segment of the molecule is another critical component, often associated with antioxidant and anti-inflammatory properties. This structural motif is commonly found in natural products and synthetic drugs, contributing to its pharmacological relevance. Given the growing interest in neuroprotective agents and anti-aging compounds, N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,4,5-trimethoxybenzamide is being explored for its potential to address these health concerns.

From a synthetic perspective, the preparation of N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,4,5-trimethoxybenzamide involves multi-step organic reactions, including cyclohexylation, tetrazole formation, and amide coupling. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 921103-96-0 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

In the context of drug discovery, this compound is often compared to other tetrazole-containing molecules, such as losartan and valsartan, which are widely used in cardiovascular therapy. However, N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,4,5-trimethoxybenzamide offers distinct advantages due to its lipophilic cyclohexyl group, which may improve blood-brain barrier penetration. This makes it a promising candidate for treating neurodegenerative diseases like Alzheimer's or Parkinson's.

Environmental and sustainability considerations are also shaping the research around this compound. Scientists are exploring green chemistry approaches to synthesize N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,4,5-trimethoxybenzamide with minimal waste and energy consumption. This aligns with the broader trend toward eco-friendly pharmaceutical production, a topic of high interest among health-conscious consumers and regulatory bodies.

In summary, N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-3,4,5-trimethoxybenzamide (CAS No. 921103-96-0) represents a fascinating intersection of medicinal chemistry, drug development, and sustainable science. Its unique structure and potential bioactive properties make it a compound worth watching in the coming years, particularly as researchers uncover new applications in healthcare and biotechnology.